2-[(2,4-Dichlorophenoxy)methyl]-1,3-oxathiolan-5-one

• CAS No.: 63354-05-2
• Molecular Formula: C10H8Cl2O3S
• Molecular Weight: 279.14 g/mol
• IUPAC Name: 2-[(2,4-dichlorophenoxy)methyl]-1,3-oxathiolan-5-one
• InChI: InChI=1S/C10H8Cl2O3S/c11-6-1-2-8(7(12)3-6)14-4-10-15-9(13)5-16-10/h1-3,10H,4-5H2
• InChI Key: MXZKGVWNIMLANY-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)OC(S1)COC2=C(C=C(C=C2)Cl)Cl

Description

2-[(2,4-Dichlorophenoxy)methyl]-1,3-oxathiolan-5-one is a useful research compound. Its molecular formula is C10H8Cl2O3S and its molecular weight is 279.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution containing 10.25g (0.05 mole) of 2,4-dichlorophenoxyacetaldehyde, 5.1g (0.055 mole) of thioglycolic acid and 15g (0.15 mole) of boron trifluoride etherate in 250 ml of ether was stirred at ambient temperature for 2 hours, washed with 5% aqueous sodium carbonate, dried, concentrated, and triturated with hexane to give 5.6g of 2-(2,4-dichlorophenoxymethyl)-1,3-oxathiolan-5-one as an off-white crystalline solid melting at 59°-61°.

Synthesis routes and methods II

Procedure details

A solution containing 10.25 g (0.05 mole) of 2,4-dichlorophenoxyacetaldehyde, 5.1 g (0.055 mole) of thioglycolic acid and 15 g (0.15 mole) of boron trifluoride etherate in 250 ml of ether was stirred at ambient temperature for 2 hours, washed with 5% aqueous sodium carbonate, dried, concentrated, and triturated with hexane to give 5.6 g of 2-(2,4-dichlorophenoxymethyl)-1,3-oxathiolan-5-one as an off-white crystalline solid melting at 59°-61°.